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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzonitrile

Cat. No.: B098050

This technical guide provides essential information regarding the molecular formula and weight
of 2-Amino-5-nitrobenzonitrile, a compound of interest in various research and development
applications. The data is presented for researchers, scientists, and professionals in drug
development.

Physicochemical Data

The fundamental molecular properties of 2-Amino-5-nitrobenzonitrile have been determined
and are summarized below. These values are calculated based on the elemental composition
and standard atomic weights.

Identifier Value Source
Molecular Formula C7HsN30:2 [1112]131[4]
Molecular Weight 163.13 g/mol [1112]131[5]
IUPAC Name 2-amino-5-nitrobenzonitrile [1][6]
CAS Number 17420-30-3 [21[31[4][5]

5-Nitroanthranilonitrile, 2-
Synonyms L [11[2][4]
Cyano-4-nitroaniline

Experimental Protocols
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The molecular formula is derived from elemental analysis and high-resolution mass
spectrometry. The molecular weight is a calculated value based on the molecular formula and
the standard atomic weights of the constituent elements as defined by the International Union
of Pure and Applied Chemistry (IUPAC).

Structural and Molecular Relationship

The relationship between the compound's name, its elemental composition (formula), and its
resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates
this logical hierarchy.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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